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Compound of Interest

Compound Name: Octylbenzene

Cat. No.: B124392 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for octylbenzene (CAS No.

2189-60-8), a key intermediate in various industrial and pharmaceutical applications. The

following sections detail its physical and chemical properties, toxicological data, handling and

storage procedures, and emergency measures, with a focus on providing clear, actionable

information for laboratory and manufacturing environments.

Physicochemical Properties
Octylbenzene is a colorless to light yellow liquid with a characteristic aromatic odor.[1] It is a

stable, combustible compound that is insoluble in water but soluble in organic solvents.[1][2]

Key quantitative properties are summarized in the table below for easy reference.
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Property Value Source(s)

Molecular Formula C₁₄H₂₂ [1][3][4][5]

Molecular Weight 190.32 g/mol [3][4][6]

CAS Number 2189-60-8 [1][3][4][5]

Appearance
Clear, colorless to light yellow

liquid
[1][3][6][7]

Odor Aromatic [1][5]

Boiling Point 261-263 °C [2][3][5][6]

Melting Point -36 °C [2][3][5][6]

Flash Point 107 °C [3][5][6]

Density 0.858 g/mL at 25 °C [2][5]

Vapor Density 6.56 [7]

Water Solubility Immiscible [1][2]

Toxicological Information
Based on available data, octylbenzene is not classified as a hazardous substance under the

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.[4][7] No

acute toxicity information is readily available, and it is not classified for skin corrosion/irritation,

serious eye damage/irritation, respiratory or skin sensitization, germ cell mutagenicity,

carcinogenicity, or reproductive toxicity.[6]

Note on Experimental Protocols: Detailed experimental protocols for the toxicological

assessment of octylbenzene are not publicly available in the reviewed literature. The provided

safety information is based on compiled data from safety data sheets and chemical databases.

GHS Classification Overview
The following diagram illustrates the reported GHS classification status of octylbenzene.
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Caption: Logical relationship of Octylbenzene to GHS hazard criteria.

Handling, Storage, and Personal Protective
Equipment
Proper handling and storage are crucial to ensure safety when working with octylbenzene.

Handling:

Avoid contact with skin and eyes.[8][9]

Do not breathe vapors or mists.[6][8]

Use in a well-ventilated area or with a laboratory fume hood.[6][8]

Wash hands thoroughly after handling.[6][9]

Keep away from heat, sparks, and open flames.[10]

Ground and bond containers and receiving equipment to prevent static discharge.[10]

Storage:

Store in a cool, dry, and well-ventilated place.[3][6][7][9]

Keep the container tightly closed.[6][9]

Store away from strong oxidizing agents.[2][8]

Personal Protective Equipment (PPE):

Eye/Face Protection: Safety glasses with side-shields or goggles are recommended.[8][9]
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Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to

prevent skin exposure.[7][8][9]

Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory

protection is not typically required.[7][9] In case of inadequate ventilation or for large-scale

use, a NIOSH/MSHA or European Standard EN 136 approved respirator should be used.[7]

[8]

First Aid Measures
In the event of exposure to octylbenzene, follow these first aid procedures.

First Aid Response Workflow

Route of Exposure

Immediate Actions

Medical Attention

Inhalation

Move_to_Fresh_Air

Skin_Contact

Wash_with_Soap_Water

Eye_Contact

Rinse_with_Water

Ingestion

Rinse_Mouth

Seek_Medical_Attention

If breathing is difficult If irritation persists For at least 15 minutes Do NOT induce vomiting

Click to download full resolution via product page

Caption: First aid workflow for different exposure routes to Octylbenzene.

Inhalation: Move the exposed person to fresh air.[6][8] If breathing is difficult, provide artificial

respiration and seek immediate medical attention.[7][8][9]
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Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water.[6][8][9] If irritation persists, consult a physician.[8][11]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids.[6][7][9] Seek immediate medical attention.[7][9]

Ingestion: Rinse mouth with water.[6][8] Do not induce vomiting.[6] Never give anything by

mouth to an unconscious person.[8][9] Call a physician immediately.[9]

Fire and Explosion Hazard Data
Octylbenzene is a combustible liquid.

Flash Point: 107 °C[3][5][6]

Suitable Extinguishing Media: Foam, dry powder, carbon dioxide, and water spray.[6]

Unsuitable Extinguishing Media: Do not use a heavy water stream.[6]

Hazardous Combustion Products: Thermal decomposition can produce carbon oxides and

other irritating gases and vapors.[7][8][9]

Firefighting Procedures: Firefighters should wear self-contained breathing apparatus and full

protective gear.[6][8][9]

Accidental Release Measures
In the event of a spill or release, follow these procedures:

Personal Precautions: Evacuate unnecessary personnel.[6] Use personal protective

equipment as required.[6][8] Ensure adequate ventilation.[8][9]

Environmental Precautions: Prevent the product from entering drains.[8] Avoid release to the

environment.[6]

Methods for Cleaning Up: Soak up with inert absorbent material (e.g., sand, silica gel, acid

binder, universal binder, sawdust).[8] Sweep up and shovel into suitable containers for

disposal.[6][9]
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Environmental Information
Currently, there is no specific information available to classify octylbenzene as hazardous to

the environment.[7] It is important to prevent its release into the environment.[6]

This guide is intended to provide essential health and safety information. Always refer to the

specific Safety Data Sheet (SDS) for the most detailed and up-to-date information before

handling octylbenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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